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Compound of Interest

Compound Name: 5-Phenylmorpholin-3-one

Cat. No.: B1289996

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Phenylmorpholin-3-
one, a key chemical intermediate. This document details its chemical identity, physical

properties, and available spectral data, alongside a detailed experimental protocol for its
synthesis.

Core Compound Information

5-Phenylmorpholin-3-one is a heterocyclic compound with significant applications in
medicinal chemistry and organic synthesis. It exists as a racemic mixture and as individual
enantiomers, each with distinct properties and applications.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1289996?utm_src=pdf-interest
https://www.benchchem.com/product/b1289996?utm_src=pdf-body
https://www.benchchem.com/product/b1289996?utm_src=pdf-body
https://www.benchchem.com/product/b1289996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Racemic 5- (S)-5- (R)-5-

Identifier Phenylmorpholin- Phenylmorpholin- Phenylmorpholin-
3-one 3-one 3-one

CAS Number 1260672-03-4[1] 1052209-96-7[2] 192815-71-7[3]

Molecular Formula

C10H11NO2

C10H11NO2[2]

C10H11NO2

Molecular Weight 177.20 g/mol [1] 177.20 g/mol [4] 177.2 g/mol [3]
Appearance Solid[1] Off-white solid[3]
Purity 98%][1] 95%][3]

Storage Sealed in dry, 2-8°C[4]  Store at 0-8°C[3]

Spectral Data

Precise spectral data for 5-Phenylmorpholin-3-one is not readily available in the public
domain. Commercial suppliers indicate the availability of NMR, HPLC, and LC-MS data upon
request. For structurally related compounds, general spectral features can be inferred, but
experimental data for the title compound is essential for definitive characterization.

Experimental Protocols
Synthesis of 4-Phenylmorpholin-3-one (A Related
Compound)

While a specific protocol for 5-Phenylmorpholin-3-one is not detailed in the provided search
results, a method for the synthesis of the related compound, 4-phenylmorpholin-3-one, has
been reported. This procedure can serve as a foundational method for the synthesis of the
target molecule, likely with modifications to the starting materials.

Reaction Scheme:
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Caption: General reaction scheme for the synthesis of 4-phenylmorpholin-3-one.
Procedure:

A common synthetic route involves the reaction of a substituted aniline with a haloacetyl halide
followed by intramolecular cyclization. For example, the synthesis of N-phenylmorpholine
compounds can be achieved by heating a substituted phenylamine and 2-chloroethyl ether in
the presence of an alkali base. The reaction is typically carried out without a solvent at
temperatures ranging from 130-180°C.

Signaling Pathways and Logical Relationships

The structural motif of 5-phenylmorpholin-3-one is a component of various biologically active
molecules. Understanding its role within these larger structures can be visualized through
signaling pathway diagrams. For instance, derivatives of phenylmorpholine are being
investigated for their effects on monoamine uptake and nicotinic acetylcholine receptor
function, which are relevant in the development of smoking cessation aids.
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Drug Development Workflow

Click to download full resolution via product page

Caption: Logical workflow illustrating the investigation of phenylmorpholine analogues as
potential smoking cessation aids.

Conclusion

5-Phenylmorpholin-3-one is a valuable building block in the synthesis of complex organic
molecules with potential therapeutic applications. While detailed spectral and synthetic data in
the public domain are limited, this guide provides the foundational information necessary for
researchers to source and utilize this compound effectively. Further investigation into its
synthesis and characterization is warranted to fully explore its potential in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Phenylmorpholin-3-one: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289996#5-phenylmorpholin-3-one-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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